N-(4-ethoxyphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C22H20N4O2S/c1-2-28-18-10-8-17(9-11-18)24-21(27)15-29-22-20-14-19(16-6-4-3-5-7-16)25-26(20)13-12-23-22/h3-14H,2,15H2,1H3,(H,24,27)
• InChI Key: MTCJGDCZPMSOIY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC=CN3C2=CC(=N3)C4=CC=CC=C4
• Molecular Formula: C22H20N4O2S
• Molecular Weight: 404.5 g/mol

Description

N-(4-ethoxyphenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide, commonly referred to as NEPP, is a small molecule that has been used in a variety of scientific research applications. It is a synthetic compound that was first developed in the early 2000s and has since been used as a tool to study a number of biological processes. NEPP has been used in a variety of biological research applications, including studies of protein-protein interactions, enzyme inhibition, and drug delivery.

Scientific Research Applications

NEPP has been used in a variety of scientific research applications. It has been used to study protein-protein interactions, enzyme inhibition, and drug delivery. It has also been used to study the effects of drugs on cells and tissues. Additionally, it has been used to study the effects of drugs on the immune system and to develop new drugs for the treatment of various diseases.

Mechanism of Action

NEPP works by binding to specific proteins or enzymes in the body, which then leads to a change in the activity of the target protein or enzyme. This can lead to a variety of effects, depending on the target protein or enzyme. For example, NEPP has been used to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme can lead to an increase in the amount of acetylcholine available in the body, which can lead to a variety of effects, including improved memory and learning.
Biochemical and Physiological Effects
NEPP has been used to study a variety of biochemical and physiological effects. It has been used to study the effects of drugs on cells and tissues, as well as the effects of drugs on the immune system. Additionally, it has been used to study the effects of drugs on the central nervous system, including the effects on memory and learning.

Advantages and Limitations for Lab Experiments

NEPP has a number of advantages for use in laboratory experiments. It is a small molecule, which makes it easy to handle and manipulate. Additionally, it is relatively stable and has a low toxicity profile. However, it is important to note that NEPP is not water soluble, which can limit its use in some experiments.

Future Directions

NEPP has a number of potential future applications. For example, it could be used to develop new drugs for the treatment of various diseases, such as Alzheimer’s disease, Parkinson’s disease, and cancer. Additionally, it could be used to study the effects of drugs on the immune system, as well as the effects of drugs on the central nervous system. Finally, it could be used to develop new drug delivery systems, such as nanoparticles and liposomes.

Synthesis Methods

NEPP can be synthesized using a variety of methods. The most common method is a three-step process involving the reaction of 4-ethoxybenzaldehyde with 2-phenylpyrazolo[1,5-a]pyrazin-4-yl sulfanylacetamide in the presence of a base, such as potassium carbonate. The reaction is then followed by a reductive amination step, which is followed by a deprotection step. The final product is NEPP.